Cas no 1805302-12-8 (Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805302-12-8
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4849821
• Update Time: 2025-05-26

Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-15-9(14)6-4-13-3-5(2-10)7(6)8(11)12/h3-4,8H,2H2,1H3
• InChI Key： AWBORLZZUWYKDI-UHFFFAOYSA-N
• SMILES： BrCC1C=NC=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate

Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805302-12-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1805302-12-8, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents. The presence of both bromomethyl and difluoromethyl substituents makes it a valuable building block for chemists and pharmacologists seeking to design molecules with enhanced biological activity and improved pharmacokinetic properties.

The bromomethyl group in Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate is particularly noteworthy for its reactivity. This moiety allows for facile nucleophilic substitution reactions, enabling the introduction of diverse functional groups into the pyridine core. Such modifications are crucial for tailoring the pharmacological profile of drug candidates. In contrast, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a preferred choice in medicinal chemistry. The combination of these two groups in a single molecule provides a powerful platform for structural diversification.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate has emerged as a key intermediate in several high-profile drug discovery programs. For instance, its application in the synthesis of kinase inhibitors has been extensively explored. Kinases are enzymes that play a critical role in cell signaling and are implicated in numerous diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers have been able to introduce specific modifications that enhance the potency and selectivity of kinase inhibitors.

The pharmaceutical industry has also shown interest in using Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate for the development of antiviral agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to interact favorably with viral enzymes. The incorporation of the difluoromethyl group further improves the pharmacokinetic properties of these compounds, leading to better therapeutic outcomes. Several preclinical studies have demonstrated the efficacy of derivatives derived from this intermediate in inhibiting viral replication.

Beyond its applications in drug discovery, Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate has found utility in materials science. Its unique structural features make it an attractive candidate for designing novel organic electronic materials. For example, researchers have explored its potential as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of electronic properties, which is essential for optimizing device performance.

The synthesis of Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate involves several well-established chemical transformations. Typically, it begins with the bromination of a pyridine derivative followed by carboxylation at the fifth position. The introduction of the difluoromethyl group is often achieved through halogen exchange reactions or metal-catalyzed cross-coupling processes. These synthetic strategies highlight the compound's versatility and accessibility, making it a preferred choice for both academic and industrial research.

In conclusion, Methyl 3-(bromomethyl)-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805302-12-8) is a multifaceted intermediate with broad applications in pharmaceuticals and materials science. Its unique structural features, particularly the presence of both bromomethyl and